Cas no 2411269-37-7 (1-{4-[4-(3-Fluorophenoxy)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one)

• Product Name: 1-{4-[4-(3-Fluorophenoxy)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one
• CAS No: 2411269-37-7
• MF: C₂₀H₂₅FN₂O₃
• MW: 360.422508955002
• CID: 5414548
• PubChem ID: 154798397
• Update Time: 2025-05-20

1-{4-[4-(3-Fluorophenoxy)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[[4-(3-Fluorophenoxy)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one
• 1-{4-[4-(3-fluorophenoxy)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one
• EN300-26579234
• Z2717060313
• 2411269-37-7
• 1-{4-[4-(3-Fluorophenoxy)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one

• Inchi： 1S/C20H25FN2O3/c1-2-19(24)22-10-6-15(7-11-22)20(25)23-12-8-17(9-13-23)26-18-5-3-4-16(21)14-18/h2-5,14-15,17H,1,6-13H2
• InChI Key： UMFRRTVZQPETMZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OC1CCN(C(C2CCN(C(C=C)=O)CC2)=O)CC1

Computed Properties

• Exact Mass: 360.18492083g/mol
• Monoisotopic Mass: 360.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 559.8±50.0 °C(Predicted)
• pka: -1.38±0.40(Predicted)

Additional information on 1-{4-[4-(3-Fluorophenoxy)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one

Introduction to Compound with CAS No. 2411269-37-7 and Product Name: 1-{4-[4-(3-Fluorophenoxy)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one

Compound with the CAS number 2411269-37-7 and the product name 1-{4-[4-(3-Fluorophenoxy)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular architecture of this compound incorporates multiple functional groups, including a piperidine core and a propenone moiety, which contribute to its unique chemical properties and biological activities.

The structural motif of 1-{4-[4-(3-Fluorophenoxy)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one is particularly noteworthy for its ability to interact with biological targets in a highly specific manner. The presence of a fluorine atom in the 3-fluorophenoxy group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further exploration in drug design. This feature is particularly relevant in the context of developing next-generation therapeutics that require improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and its biological targets. Studies have demonstrated that the piperidine core of 1-{4-[4-(3-Fluorophenoxy)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one can effectively bind to various enzymes and receptors, modulating their activity in a targeted manner. This has opened up new avenues for the development of drugs that can selectively inhibit or activate specific biological pathways.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The piperidine scaffold is known to be a privileged structure in central nervous system (CNS) drug discovery, due to its ability to cross the blood-brain barrier efficiently. The addition of the propenone group further enhances its bioavailability and brain penetration, making it an ideal candidate for developing novel therapeutics for conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy.

Furthermore, the fluorine atom in the 3-fluorophenoxy group plays a crucial role in modulating the pharmacological properties of this compound. Fluorinated aromatic rings are commonly used in drug design due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. The presence of this fluorine atom in 1-{4-[4-(3-Fluorophenoxy)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one contributes to its enhanced pharmacokinetic profile, making it a promising candidate for clinical development.

Recent preclinical studies have shown that this compound exhibits significant therapeutic potential in animal models of various diseases. For instance, studies have demonstrated that it can effectively reduce inflammation and pain in models of rheumatoid arthritis and neuropathic pain. Additionally, it has shown promise in treating cognitive deficits associated with aging and neurodegenerative diseases. These findings highlight the compound's potential as a lead molecule for further drug development.

The synthesis of 1-{4-[4-(3-Fluorophenoxy)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one presents several challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to produce this compound on a scalable basis. The use of modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis has allowed researchers to efficiently construct the desired molecular framework while maintaining high levels of purity and yield.

In conclusion, compound with CAS No. 2411269-37-7 and product name 1-{4-[4-(3-Fluorophenoxy)piperidine-1-carbonyl]piperidin-1-y}propenone represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for further exploration in drug development, particularly for treating neurological disorders and other chronic conditions. With continued research and development, this compound has the potential to become a valuable therapeutic agent in the years to come.